1-(2-Bromo-4-(methoxymethoxy)phenyl)propan-2-one

• Molecular Formula: C11H13BrO3
• Molecular Weight: 273.12 g/mol
• IUPAC Name: 1-[2-bromo-4-(methoxymethoxy)phenyl]propan-2-one
• InChI: InChI=1S/C11H13BrO3/c1-8(13)5-9-3-4-10(6-11(9)12)15-7-14-2/h3-4,6H,5,7H2,1-2H3
• InChI Key: RHZIWMXGFYUQIG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=C(C=C(C=C1)OCOC)Br

Description

1-(2-Bromo-4-(methoxymethoxy)phenyl)propan-2-one is a useful research compound. Its molecular formula is C11H13BrO3 and its molecular weight is 273.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2-(2-bromo-4-(methoxymethoxy)phenyl)-N-methoxy-N-methylacetamide (4.30 g) in ether (93 ml) was added methyl magnesium bromide (3 M in ether, 63 mL) dropwise at 0° C. After addition, the solution was stirred at 0° C. for 1.5 hr. The mixture was poured into saturated aqueous ammonium chloride, and extracted with ethyl acetate (100 mL×2). The organic phase was dried over anhydrous sodium sulfate, The solvent was removed under reduced pressure, and the residue was purified by silica gel column chromatography (petroleum ether/ethyl acetate) to afford the title compound (23 g).